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Compound of Interest

Compound Name: 2-Bromoethanesulfonic acid

Cat. No.: B1197033 Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

fields, the meticulous management and disposal of chemical reagents are paramount to

ensuring a safe and compliant laboratory environment. This guide provides a comprehensive,

step-by-step procedure for the proper disposal of 2-Bromoethanesulfonic acid, addressing

immediate safety protocols, operational logistics, and waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to recognize the potential hazards

associated with 2-Bromoethanesulfonic acid and to employ appropriate personal protective

equipment (PPE). The substance is known to cause skin and eye irritation and may lead to

respiratory irritation.[1][2]

Hazard Assessment:

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory tract

irritation.[1][2] Ingestion may lead to gastrointestinal irritation.[1]

Chemical Incompatibilities: Avoid contact with strong oxidizing agents and strong alkalis.[3]

Hazardous decomposition products upon combustion can include carbon monoxide, oxides

of sulfur, and hydrogen bromide.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-
Bromoethanesulfonic acid:
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Eye Protection: Safety goggles or a face shield that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2][4]

Body Protection: A laboratory coat or other appropriate protective clothing to prevent skin

exposure.[1][2]

Respiratory Protection: Work should be conducted in a well-ventilated area. If dust is

generated or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[1][2]

Spill Cleanup Protocol
In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and

contamination.

For Solid Spills:

Ventilate: Ensure the area is well-ventilated.

Avoid Dust Generation: Gently cover the spill to avoid creating dust.[1][5]

Collect: Carefully sweep or vacuum the material and place it into a designated, leak-proof

hazardous waste container.[1][6]

Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth as hazardous

waste. Subsequently, wash the area with soap and water.[6]

Proper Disposal Procedures
The proper disposal of 2-Bromoethanesulfonic acid requires careful segregation and

coordination with your institution's Environmental Health and Safety (EHS) department. Do not

dispose of 2-Bromoethanesulfonic acid down the drain.

Step 1: Waste Segregation
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Solid Waste: Collect contaminated solid waste, such as pipette tips, tubes, and weighing

paper, in a designated, leak-proof container clearly labeled for 2-Bromoethanesulfonic acid
waste.

Liquid Waste: Collect unused or waste solutions of 2-Bromoethanesulfonic acid in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with other

chemical waste streams unless explicitly permitted by your institution's EHS guidelines.[6]

Step 2: Waste Container Management

Labeling: All waste containers must be clearly labeled with the full chemical name, "2-
Bromoethanesulfonic acid," and appropriate hazard warnings (e.g., "Irritant").

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1] Keep containers tightly closed.[1]

Step 3: Arranging for Disposal

Contact your institution's EHS department to arrange for a hazardous waste pickup. Follow

your institution's specific procedures for requesting disposal.

Alternatively, the waste may be offered to a licensed disposal company.[4] One disposal

method involves dissolving the material in a combustible solvent and burning it in a chemical

scrubber.[4]

Quantitative Data Summary

Parameter Value Reference

pH (of solution) 3.5 [1][2]

Melting Point 282 - 286 °C / 539.6 - 546.8 °F [2]

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety practices and

information derived from Safety Data Sheets. No experimental protocols are cited.
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Caption: Disposal workflow for 2-Bromoethanesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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